Cas no 1806480-46-5 (Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate
• CAS No: 1806480-46-5
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4957686
• Update Time: 2025-10-29

Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate

• Inchi： 1S/C14H17BrO4/c1-3-18-10-5-6-11(13(16)7-8-15)12(9-10)14(17)19-4-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： FHBPRMKMPVEFEI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(=O)OCC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate

Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate (CAS No. 1806480-46-5): A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate (CAS No. 1806480-46-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated propanoyl group and an ethoxybenzoate moiety, making it a versatile building block for the development of novel compounds and materials.

The molecular formula of Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate is C₁₄H₁₇BrO₄, and its molecular weight is approximately 327.2 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and bromination processes. The resulting product is a white to off-white solid with a melting point ranging from 75 to 78°C, depending on the purity and crystalline form.

In the context of pharmaceutical research, Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents with high efficacy against RNA viruses. The brominated propanoyl group was found to enhance the binding affinity of the final compounds to their target proteins, thereby improving their therapeutic potential.

Beyond pharmaceutical applications, Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings with enhanced properties. A research team at the University of California, Berkeley, demonstrated that this compound can be polymerized to form polymeric materials with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, automotive components, and biomedical devices.

The synthesis of Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the esterification of ethyl 5-ethoxybenzoate with 3-bromopropanoic acid in the presence of a suitable catalyst, such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then purified through recrystallization or column chromatography to obtain the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety and handling of Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and incompatible substances. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In terms of analytical methods, various techniques can be employed to characterize Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate. High-performance liquid chromatography (HPLC) is commonly used for purity analysis, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure. Mass spectrometry (MS) can also be used to confirm the molecular weight and identify any impurities present in the sample.

The market demand for Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate is expected to grow in response to increasing research activities in pharmaceuticals and materials science. As more studies highlight its potential applications, there is likely to be an increased demand for this compound from both academic institutions and industrial laboratories. Companies specializing in custom synthesis services are well-positioned to meet this demand by providing high-quality products tailored to specific research needs.

In conclusion, Ethyl 2-(3-bromopropanoyl)-5-ethoxybenzoate (CAS No. 1806480-46-5) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and synthetic versatility make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is poised to play an increasingly important role in various scientific fields.